Cas no 2580243-97-4 (tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate
• CAS No: 2580243-97-4
• MF: C₁₄H₂₀N₂O₅
• MW: 296.319004058838
• CID: 5661454
• PubChem ID: 164898254
• Update Time: 2025-08-05

tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-hydroxy-2-(4-nitrophenyl)ethyl]-N-methylcarbamate
• EN300-27718574
• 2580243-97-4
• tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate

• Inchi： 1S/C14H20N2O5/c1-14(2,3)21-13(18)15(4)9-12(17)10-5-7-11(8-6-10)16(19)20/h5-8,12,17H,9H2,1-4H3
• InChI Key： UXZQHRGOJJFDIA-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC(C1C=CC(=CC=1)[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 296.13722174g/mol
• Monoisotopic Mass: 296.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.6Ų

Additional information on tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate (CAS No. 2580243-97-4)

In the realm of organic chemistry and pharmaceutical intermediates, tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate (CAS No. 2580243-97-4) stands out as a compound of significant interest. This N-methylcarbamate derivative, characterized by its hydroxy and nitrophenyl functional groups, plays a pivotal role in synthetic pathways, particularly in the development of bioactive molecules. Researchers and industry professionals frequently seek information on its synthesis, applications, and physicochemical properties, making it a trending topic in scientific discussions.

The structural uniqueness of tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate lies in its tert-butyl protecting group and the presence of a 4-nitrophenyl moiety. These features enhance its stability and reactivity, making it a valuable intermediate in peptide coupling and drug discovery. Recent studies highlight its utility in constructing chiral building blocks, a hot topic in asymmetric synthesis. With the growing demand for green chemistry and sustainable synthesis, this compound's role in minimizing waste and improving yield efficiency has garnered attention.

From an analytical perspective, the CAS No. 2580243-97-4 compound exhibits distinct spectral properties, such as NMR and IR signatures, which are critical for quality control in industrial settings. Laboratories often inquire about its solubility in common organic solvents like DMSO or methanol, as well as its melting point and storage conditions. These parameters are essential for optimizing reaction conditions and ensuring reproducibility—a key concern for chemists working on high-throughput screening.

The pharmaceutical industry's focus on targeted drug delivery and small-molecule therapeutics has further elevated the relevance of tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate. Its nitrophenyl group, for instance, is instrumental in designing prodrugs that release active agents under specific physiological conditions. This aligns with current trends in precision medicine, where compounds with tunable release mechanisms are highly sought after.

In summary, tert-butyl N-2-hydroxy-2-(4-nitrophenyl)ethyl-N-methylcarbamate (CAS No. 2580243-97-4) is a versatile and strategically important compound in modern chemistry. Its applications span organic synthesis, pharmaceutical research, and material science, addressing both academic and industrial needs. As the scientific community continues to explore its potential, this compound remains a subject of ongoing innovation and discovery.